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Technical Support Center: Single-Grain (U-
Th)/He Dating of Gold
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to improve the reproducibility of single-grain (U-Th)/He ages for gold. The

information is tailored for researchers, scientists, and drug development professionals utilizing

this geochronological technique.

Troubleshooting Guides
This section addresses specific issues that may arise during single-grain (U-Th)/He analysis of

gold, leading to irreproducible ages.

Issue 1: High variability in single-grain ages from the same sample.

Question: We are analyzing multiple gold grains from the same sample, which should have

the same age, but we are getting a wide scatter of (U-Th)/He ages that far exceeds the

analytical uncertainty. What are the potential causes?

Answer: High dispersion among single-grain ages is a common challenge in (U-Th)/He

dating and can stem from several factors inherent to the gold sample and the analytical

process.[1] Key potential causes include:
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Heterogeneous Distribution of Uranium (U) and Thorium (Th): Unlike minerals that

incorporate U and Th into their crystal lattice, gold often hosts these parent elements in

sub-micrometer inclusions of other minerals, such as phosphates of rare earth elements.

[2] The size, abundance, and distribution of these inclusions can vary significantly from

one gold grain to another, leading to different U and Th concentrations and, consequently,

variable helium (He) production.

Presence of "Parentless" Helium: If the U- and Th-rich inclusions are small (less than a

few micrometers), the alpha particles (He nuclei) produced during radioactive decay can

be implanted into the surrounding gold matrix.[2][3][4] However, if larger or more abundant

inclusions are present, they can contribute "parentless" He, which is He that has not been

produced by U and Th within the gold itself, leading to erroneously old ages.[3][4]

Fluid and Gas Inclusions: Gold grains can contain fluid or gas inclusions that may be a

source of low-temperature helium, which can be released during analysis and contribute to

age dispersion.[2]

Variable Grain Size and Alpha Ejection: The size and shape of each gold grain influence

the proportion of He lost through alpha ejection.[5][6] Smaller grains have a larger surface

area-to-volume ratio, resulting in a greater fraction of He being ejected, which, if not

accurately corrected for, can lead to age discrepancies.[5][6]

Sample Quality: The presence of fractures or broken grains can compromise He retention

and contribute to scattered ages.[1]

Issue 2: Consistently obtaining ages that are too old or too young.

Question: Our calculated (U-Th)/He ages for a gold sample with a known approximate age

are consistently either significantly older or younger than expected. What could be causing

this systematic error?

Answer: Systematic inaccuracies in (U-Th)/He ages often point to issues with the alpha-

ejection correction or the presence of undetected sources of He or U/Th.

Over- or Under-correction for Alpha Ejection: The alpha-ejection correction (FT) is a critical

step in age calculation.[5][6][7][8] If the geometry of the gold grains is not accurately

modeled, the FT correction can be inaccurate. For instance, assuming a simple spherical
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or prismatic shape for a morphologically complex grain can lead to systematic errors.[8]

Furthermore, if the U and Th are concentrated near the rim of the grain, a standard FT

correction assuming homogeneous distribution will overestimate He loss, resulting in an

age that is too old.[8] Conversely, if the core is enriched in U and Th, the correction may

be insufficient, leading to an age that is too young.[8]

Parentless Helium from Inclusions: As mentioned previously, U- and Th-rich inclusions are

a primary source of parentless He, which can significantly increase the measured He

concentration and lead to erroneously old ages.[3][4][9]

Incomplete Dissolution of Inclusions: During the U and Th analysis by ICP-MS, if the acid

digestion does not completely dissolve the U- and Th-bearing inclusions, the measured

parent concentrations will be too low, resulting in calculated ages that are too old.

Issue 3: High analytical blanks or poor instrument sensitivity.

Question: We are experiencing high helium blanks in our noble gas mass spectrometer

and/or poor sensitivity during U and Th analysis with the ICP-MS. How can we troubleshoot

these instrumental issues?

Answer: High blanks and poor sensitivity are common instrumental problems that can

significantly impact the accuracy and precision of (U-Th)/He dating.

Noble Gas Mass Spectrometry (Helium Measurement):

Leaks: The ultra-high vacuum system of the mass spectrometer is susceptible to leaks,

which can introduce atmospheric helium and increase the blank. A helium leak detector

is essential for identifying and repairing leaks.

Gas Purity: The purity of the argon carrier gas and other gases used in the system is

crucial. Contaminated gas sources can introduce helium.

Memory Effects: Previous high-concentration samples can lead to memory effects in the

extraction line and mass spectrometer, causing elevated blanks. Thorough baking of the

extraction line between samples is necessary to minimize this.

Inductively Coupled Plasma Mass Spectrometry (U and Th Measurement):
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Contamination: Contamination of reagents (acids, water), labware, or the sample

introduction system of the ICP-MS can introduce external U and Th, leading to

inaccurate results. Using high-purity reagents and acid-leached labware is critical.

Nebulizer and Spray Chamber Issues: A clogged or improperly functioning nebulizer can

lead to poor sample introduction and low sensitivity. The spray chamber should be

regularly cleaned to remove deposits.

Cone Conditioning: The sampler and skimmer cones of the ICP-MS require regular

cleaning and conditioning, especially when analyzing samples with complex matrices.

[10] Deposits on the cones can affect ion transmission and sensitivity.[10]

Frequently Asked Questions (FAQs)
Q1: What is the ideal grain size for single-grain (U-Th)/He dating of gold?

A1: There is no single "ideal" grain size, as the optimal size is a trade-off. Larger grains will

have a smaller proportion of He loss due to alpha ejection, which reduces the magnitude and

uncertainty of the FT correction.[5][6] However, larger grains are also more likely to contain

larger or more numerous U- and Th-rich inclusions, which can be a significant source of error. A

common practice for other minerals is to select grains with a radius greater than 30 μm to

minimize the impact of grain size differences on closure temperature.[11] For gold, a careful

microscopic examination of each grain to assess the inclusion population is crucial, and it may

be preferable to analyze smaller, inclusion-poor grains over larger, inclusion-rich ones.

Q2: How can the influence of U- and Th-rich inclusions be minimized?

A2: Minimizing the effect of inclusions is a key challenge. Here are some strategies:

Meticulous Grain Selection: Careful hand-picking of gold grains under a high-magnification

microscope is the first and most critical step. Grains with visible inclusions should be

avoided.

In-situ Analytical Techniques: Laser ablation-based methods that allow for in-situ analysis of

both He and U/Th within a single grain can help to identify and avoid analyzing areas with

high concentrations of inclusions.
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Complete Dissolution: For the U and Th analysis, using aggressive acid digestion protocols

(e.g., with hydrofluoric acid) in a high-pressure "bomb" can help to ensure the complete

dissolution of refractory mineral inclusions.[9]

Q3: What is the alpha-ejection (FT) correction, and why is it important for gold?

A3: Alpha particles (4He nuclei) are ejected with significant energy during radioactive decay

and can travel several micrometers before stopping.[5] In small crystals like single gold grains,

a significant fraction of the alpha particles produced near the grain's surface can be ejected

and lost from the crystal.[5][6][7] The alpha-ejection correction (FT) is a calculated factor that

accounts for this lost helium based on the grain's size and shape.[5][6][7] This correction is

crucial for obtaining accurate (U-Th)/He ages, as uncorrected ages will be erroneously young.

The accuracy of the FT correction is highly dependent on the accurate measurement of the

grain's dimensions and the assumption of a homogeneous distribution of U and Th.[8]

Q4: Can radiation damage affect (U-Th)/He ages in gold?

A4: While radiation damage is a significant factor in minerals like zircon and apatite, where it

can affect helium diffusivity, its impact on gold is less well understood. The primary concern

with gold is not so much the damage to the gold crystal lattice itself, but rather the

heterogeneous distribution of the radiation source (the U- and Th-bearing inclusions). The

alpha decay from these inclusions is what produces the helium that is then implanted into the

gold.

Data Presentation
The following tables provide illustrative examples of how different factors can affect the

reproducibility of single-grain (U-Th)/He ages. The data are hypothetical but based on the

principles discussed in the literature.

Table 1: Effect of U-Th Inclusions on Apparent (U-Th)/He Age
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Grain ID
Visible
Inclusion
s

U (ppm) Th (ppm)
4He
(nmol/g)

Calculate
d Age
(Ma)

Reproduc
ibility

Au-01 None 0.5 1.2 0.025 10.2 ± 0.5 High

Au-02 None 0.6 1.5 0.031 10.5 ± 0.6 High

Au-03
Multiple,

small
2.1 5.3 0.152 15.1 ± 1.2 Low

Au-04 One large 1.8 4.1 0.125 14.3 ± 1.1 Low

Table 2: Influence of Grain Size on Alpha-Ejection Correction and Age

Grain ID
Average
Radius (μm)

FT
Correction
Factor

Uncorrecte
d Age (Ma)

Corrected
Age (Ma)

Reproducib
ility

Au-05 80 0.85 8.7 10.2 High

Au-06 75 0.83 8.5 10.2 High

Au-07 40 0.65 6.8 10.5 Moderate

Au-08 35 0.58 6.0 10.3 Moderate

Experimental Protocols
A detailed, standardized protocol for single-grain (U-Th)/He dating of gold is still under

development in the scientific community. However, a general workflow can be adapted from

established procedures for other minerals.

1. Sample Preparation:

Crush and sieve the host rock to liberate individual gold grains.

Separate gold grains using density and magnetic separation techniques.
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Hand-pick individual gold grains under a binocular microscope, selecting for grains with

minimal visible inclusions and fractures.

Photograph and measure the dimensions (length, width, and height) of each selected grain

for the alpha-ejection correction calculation.

Load each grain into a separate, labeled micro-furnace (e.g., a platinum or niobium tube).

2. Helium Measurement:

Load the micro-furnaces into the ultra-high vacuum extraction line of a noble gas mass

spectrometer.

Heat each grain individually using a laser to release the trapped helium.

Purify the extracted gas to remove active gases.

Measure the abundance of 4He using the mass spectrometer.

Calibrate the measured He abundance against a known standard gas.

3. U-Th Measurement:

Retrieve the degassed gold grain from the micro-furnace.

Place the grain in a clean vial and add a known amount of a calibrated 235U and 230Th

spike solution.

Digest the gold grain and any inclusions using a mixture of strong acids (e.g., aqua regia

followed by hydrofluoric acid) in a sealed vessel at high temperature and pressure to ensure

complete dissolution.

Dilute the resulting solution to an appropriate concentration for ICP-MS analysis.

Measure the isotopic ratios of U and Th in the solution using an ICP-MS.

Calculate the total amounts of U and Th in the original grain based on the isotope dilution

data.
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4. Age Calculation:

Calculate the alpha-ejection correction factor (FT) for each grain based on its measured

dimensions.

Use the measured amounts of 4He, U, and Th, along with the FT factor and the decay

constants for U and Th, to calculate the (U-Th)/He age for each single grain.

Visualizations
Experimental Workflow for Single-Grain (U-Th)/He Dating of Gold
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Caption: Generalized workflow for single-grain (U-Th)/He dating of gold.
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Troubleshooting Logic for Irreproducible (U-Th)/He Ages
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Caption: A logical approach to troubleshooting irreproducible (U-Th)/He ages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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